Cas no 2172448-92-7 (3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172448-92-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5997560
• PubChem ID: 165580590
• Update Time: 2025-11-01

3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2172448-92-7
• 3-[N,3-dicyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1529290

• Inchi： 1S/C28H32N2O5/c31-26(30(20-11-12-20)14-13-27(32)33)15-19(18-9-10-18)16-29-28(34)35-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,18-20,25H,9-17H2,(H,29,34)(H,32,33)
• InChI Key： HTXMMDHQBDDWQZ-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Research Briefing on 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172448-92-7)

In recent years, the compound 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2172448-92-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of both dicyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups in its structure makes it a versatile intermediate for peptide synthesis and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for large-scale applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. Additionally, its stability under various conditions has been investigated to ensure its suitability for further chemical modifications.

One of the key findings from recent research is the compound's role as a building block in the synthesis of peptide-based drugs. The Fmoc-protected amino group allows for selective deprotection and subsequent coupling with other amino acids or small molecules, facilitating the construction of complex peptide architectures. This property is particularly valuable in the development of targeted therapies, where precise control over molecular structure is crucial for achieving desired biological activity.

Furthermore, preliminary in vitro studies have demonstrated the compound's potential as a modulator of specific biological pathways. For instance, it has shown promising activity in inhibiting certain enzymes involved in inflammatory responses, suggesting its applicability in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.

In conclusion, 3-N,3-dicyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a promising candidate for future drug development efforts. Its unique chemical properties and versatility in synthesis make it a valuable tool for researchers in the field. Continued investigation into its biological activities and optimization of its synthetic routes will be essential for unlocking its full potential in medicinal chemistry.